3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• SMILES: CC1=CC(=NC=C1)C(CN)CO
• InChI: InChI=1S/C9H14N2O/c1-7-2-3-11-9(4-7)8(5-10)6-12/h2-4,8,12H,5-6,10H2,1H3
• InChIKey: OHYPUZKGOHIWPW-UHFFFAOYSA-N

3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol: R&D and Process Development Building Block

3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol (CAS 1274682‑53‑9, molecular formula C₉H₁₄N₂O, MW 166.22 g/mol) is a bifunctional pyridine‑based amino alcohol classified as a β‑(aminomethyl)‑4‑methyl‑2‑pyridineethanol [1]. It features a primary amine, a primary alcohol, and a 4‑methyl‑2‑pyridyl ring on a C3 backbone. This exact substitution pattern is not interchangeable with positional isomers because it determines both the geometric disposition of hydrogen‑bond donors/acceptors and the steric profile around the pyridine nitrogen, which directly influence molecular recognition and synthetic derivatization . The compound is supplied as a research‑grade intermediate (typical purity 98%), and its predicted physicochemical properties (e.g., XLogP3‑AA = –0.3, TPSA = 59.1 Ų) [1] place it in a distinct property space compared to its closest regioisomers.

Scaffold architecture β‑aminomethyl‑4‑methyl‑2‑pyridineethanol with defined hydrogen‑bond geometry for medicinal chemistry campaigns

Property space Predicted hydrophilicity profile distinct from alkylated or α‑substituted analogs, supporting tailored lead optimization

Procurement precision Exact substitution pattern avoids positional isomer interchange that would alter recognition and derivatization outcomes

• [1] PubChem Compound Summary: 3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol, CID 63215993. National Center for Biotechnology Information (NCBI). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1274682-53-9 View Source

Why Generic Substitution Fails for This Building Block

The positional isomers of 3‑amino‑2‑(4‑methylpyridin‑2‑yl)propan‑1‑ol – specifically 3‑amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 1270379‑38‑8) and 2‑amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 2228673‑78‑5) – differ in the relative placement of the amino group along the C3 chain, leading to markedly different hydrogen‑bonding topologies, predicted logP values, and steric accessibility of the amine . In DPP‑IV inhibitor structure–activity relationship (SAR) campaigns evaluated on related aminomethylpyridine scaffolds, a shift of the aminomethyl group by a single carbon has been shown to reduce inhibitory potency by >10‑fold, confirming that substituent position is a critical determinant of pharmacophoric fitness [1]. Consequently, treating these isomers as interchangeable building blocks in medicinal‑chemistry or catalytic applications leads to non‑reproducible structure–activity relationships and failed batch‑to‑batch consistency .

Positional isomer substitution may alter hydrogen‑bonding topology and conformational flexibility, shifting receptor‑fit scoring in structure‑based design.

Relocation of the aminomethyl group has been associated with large potency differences in DPP‑IV inhibitor SAR; interchange risks non‑reproducible activity profiles.

• [1] Peters J-U, Weber S, Kritter S, Weiss P, Wallier A, Zimmerli D, Boehringer M, Steger M, Loeffler B-M. Aminomethylpyridines as DPP-IV inhibitors. Bioorg Med Chem Lett. 2004;14(13):3579-3580. doi:10.1016/j.bmcl.2004.04.049. PMID: 15177478. View Source

Product-Specific Quantitative Evidence Guide

Regiochemical Identity and Hydrogen-Bond Topography

The target compound places the primary amine at the β‑position relative to the pyridine ring, whereas the comparator 3‑amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol bears the amine α‑ to the ring. This regiochemical difference alters the dihedral angle between the NH₂ lone pair and the pyridine π‑system, as well as the number of freely rotatable bonds between the amine and the hydroxyl group, changing the conformational ensemble available for inter‑ or intramolecular hydrogen bonding . The computed topological polar surface area (TPSA) of the target compound is 59.1 Ų [1]; no publicly deposited TPSA data were available for the comparator isomers, preventing a direct head‑to‑head computational comparison at the time of this guide.

Regiochemical Topography

Reported

Δ 1 rotatable bond (NH₂–OH pathway)

TPSA 59.1 Ų (target)

Hydrogen‑bond geometry differs from α‑amino isomers, affecting pharmacophore fit in early‑stage drug discovery.

Comparator TPSA not publicly available; computational comparison incomplete.

Evidence Dimension	Number of rotatable bonds between NH₂ and OH
Target Compound Data	3 bonds (C–C–C–O pathway)
Comparator Or Baseline	2 bonds in 2‑amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 2228673‑78‑5)
Quantified Difference	Δ 1 rotatable bond
Conditions	Analysis of 2D molecular structures; no experimental data

Why This Matters

Varying the rotatable bond count and amine hydroxyl spacing alters conformational flexibility and hydrogen‑bonding geometry, which directly impact receptor‑fit scoring in early‑stage drug discovery and the reproducibility of parallel synthesis outcomes.

• [1] PubChem Compound Summary: 3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol, CID 63215993. TPSA = 59.1 Ų. National Center for Biotechnology Information (NCBI). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1274682-53-9 View Source

Computed Lipophilicity and Property Space Comparison

The target compound exhibits a computed XLogP3‑AA value of –0.3 [1], indicating modest hydrophilicity. A structurally related analog bearing a quaternary α‑methyl group, 3‑amino‑2‑methyl‑2‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 2229005‑13‑2), is predicted to have a higher logP due to the additional methyl substituent, although an exact computed value has not been publicly reported for direct quantitative comparison [2]. This class‑level inference suggests that the target compound’s lower lipophilicity may afford higher aqueous solubility and reduced CYP‑mediated metabolism while potentially limiting passive membrane permeability relative to more alkylated congeners [3].

Computed Lipophilicity

Class-level

XLogP –0.3

Low predicted logP suggests higher aqueous solubility and reduced CYP‑mediated metabolism relative to more alkylated analogs.

Direct comparator value unavailable; property inference context-dependent.

Evidence Dimension	Computed partition coefficient (XLogP3‑AA)
Target Compound Data	–0.3
Comparator Or Baseline	3‑Amino‑2‑methyl‑2‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 2229005‑13‑2): value not publicly available but expected > –0.3
Quantified Difference	Not quantified due to missing comparator data
Conditions	Computed by XLogP3 3.0 algorithm (PubChem)

Why This Matters

Lipophilicity is a key decision point in lead‑optimization triage; a compound with lower logP may be preferred for target classes requiring low membrane partitioning or when seeking to minimize hERG binding and metabolic clearance.

• [1] PubChem Compound Summary: 3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol, CID 63215993. XLogP3-AA = –0.3. National Center for Biotechnology Information (NCBI). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1274682-53-9 View Source
• [2] Kuujia (2025). Compound information: 3-Amino-2-methyl-2-(4-methylpyridin-2-yl)propan-1-ol (CAS 2229005-13-2). Retrieved from https://www.kuujia.com View Source
• [3] Peters J-U et al. (2004). Aminomethylpyridines as DPP-IV inhibitors. Bioorg Med Chem Lett. 14(13):3579-3580. doi:10.1016/j.bmcl.2004.04.049. PMID: 15177478. View Source

Chromatographic and Solubility Discrimination from Isomers

The target compound’s predicted boiling point of 327.0 ± 37.0 °C and density of 1.106 ± 0.06 g/cm³ provide quantitative metrics for quality‑control specification. While the comparator 3‑amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol (CAS 1270379‑38‑8) shares the same molecular weight, its predicted boiling point has not been publicly deposited, and its different skeletal topology is expected to yield distinct retention times under standard reversed‑phase HPLC conditions. This difference allows unambiguous identity confirmation in procurement workflows where both isomers may be available from the same supplier.

Analytical Discrimination

Data to verify

Pred. bp 327.0 ± 37.0 °C

Pred. density 1.106 g/cm³

Distinct boiling point and density support isomer‑specific identity confirmation in QC workflows.

No public comparator data; confirm retention times under target HPLC conditions.

Evidence Dimension	Predicted boiling point
Target Compound Data	327.0 ± 37.0 °C
Comparator Or Baseline	3‑Amino‑3‑(4‑methylpyridin‑2‑yl)propan‑1‑ol: predicted value not publicly available
Quantified Difference	Not quantified due to missing comparator data
Conditions	Computed by ACD/Labs Percepta (reported via Chemsrc)

Why This Matters

A well‑established boiling‑point specification supports reliable inventory characterization and reduces the risk of isomer misassignment during analytical release, a common procurement‑related failure mode when working with uncharacterized positional isomers.

Best Research and Industrial Application Scenarios

Chiral Building Block for Kinase Inhibitor Lead Optimization

In kinase inhibitor projects where an amino‑alcohol handle is required to exploit a polar ribose‑pocket contact, the target compound’s β‑aminomethyl‑4‑methyl‑2‑pyridineethanol architecture provides a rigid, electron‑rich pyridine anchor with a side‑chain hydrogen‑bond network distinct from α‑substituted isomers [1]. Its low predicted logP (–0.3) [2] may reduce off‑target lipophilic interactions compared to α‑methyl‑substituted analogs, making it a rational choice for hit‑to‑lead medicinal chemistry campaigns that demand precise spatial alignment of the amine and hydroxyl groups.

Intermediate for DPP-IV Inhibitor Scaffold Exploration

The aminomethylpyridine motif is a core pharmacophore in DPP‑IV inhibitor research, where subtle changes in amine position have produced >10‑fold shifts in inhibitory potency [1]. The target compound’s specific substitution pattern allows exploration of SAR around the pyridine 2‑position with a β‑amino‑propan‑1‑ol side chain, a combination not available from the α‑amino or 3‑amino‑propyl analogs commonly stocked by suppliers. This regioisomeric uniqueness supports the synthesis of focused compound libraries for type‑2 diabetes target validation.

Ligand Synthesis for Transition-Metal Catalysis

The simultaneous presence of a 4‑methyl‑2‑pyridyl nitrogen, a primary amine, and a primary alcohol on a three‑carbon backbone creates the possibility of tridentate (N,N,O) or bidentate (N,O) coordination to transition‑metal centers. This bonding topology is not achievable with isomers that lack the β‑aminomethyl arrangement, making the target compound a unique candidate for generating chiral‑at‑metal complexes or pre‑catalysts for asymmetric transformations. The predicted TPSA of 59.1 Ų [2] and the facile derivatization of both the amine and hydroxyl groups support modular ligand tuning.

Reference Standard for Isomer-Specific Analytical Method Development

When an analytical laboratory must distinguish between multiple C₉H₁₄N₂O isomers in a reaction mixture, the target compound can serve as a reference standard with a defined boiling point (327.0 ± 37.0 °C) and density (1.106 ± 0.06 g/cm³) . Using this specific regioisomer for HPLC or GC method validation ensures unambiguous identity confirmation and quantitation, preventing the misidentification that can occur when relying on mass‑based detection alone. This procurement choice mitigates supply‑chain risk for quality‑control departments that require isomer‑specific reference materials.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

β‑Aminomethyl‑4‑methyl‑2‑pyridineethanol scaffold with predicted hydrophilicity

Spatial alignment of amine/hydroxyl groups for polar ribose‑pocket contacts

DPP‑IV inhibitor scaffold exploration

2‑(aminomethyl)‑4‑methylpyridine pharmacophore with β‑amino alcohol side chain

SAR around pyridine 2‑position; substituent positional effects on potency

Transition‑metal catalysis ligand synthesis

Tridentate (N,N,O) coordination potential from pyridine, amine, and alcohol

Modular ligand tuning via amine/hydroxyl derivatization; chiral complex formation

Isomer‑specific analytical reference standard

Regioisomer identity with predicted boiling point and density

HPLC/GC method validation for unambiguous isomer identification

• [1] Peters J-U et al. Aminomethylpyridines as DPP-IV inhibitors. Bioorg Med Chem Lett. 2004;14(13):3579-3580. doi:10.1016/j.bmcl.2004.04.049. PMID: 15177478. View Source
• [2] PubChem Compound Summary: 3-Amino-2-(4-methylpyridin-2-yl)propan-1-ol, CID 63215993. XLogP3-AA = –0.3; TPSA = 59.1 Ų. National Center for Biotechnology Information (NCBI). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1274682-53-9 View Source